Cas no 1261593-38-7 (2,3'-Bis(trifluoromethyl)biphenyl-4-acetic acid)

• Product Name: 2,3'-Bis(trifluoromethyl)biphenyl-4-acetic acid
• CAS No: 1261593-38-7
• MF: C₁₆H₁₀F₆O₂
• MW: 348.239825725555
• CID: 4994777
• Update Time: 2025-05-24

2,3'-Bis(trifluoromethyl)biphenyl-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,3'-Bis(trifluoromethyl)biphenyl-4-acetic acid

• Inchi： 1S/C16H10F6O2/c17-15(18,19)11-3-1-2-10(8-11)12-5-4-9(7-14(23)24)6-13(12)16(20,21)22/h1-6,8H,7H2,(H,23,24)
• InChI Key： OSOCHSMIXXUPJR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC(=O)O)C=CC=1C1C=CC=C(C(F)(F)F)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 445
• XLogP3: 5.1
• Topological Polar Surface Area: 37.3

Additional information on 2,3'-Bis(trifluoromethyl)biphenyl-4-acetic acid

Introduction to 2,3'-Bis(trifluoromethyl)biphenyl-4-acetic acid (CAS No 1261593-38-7)

2,3'-Bis(trifluoromethyl)biphenyl-4-acetic acid, identified by its Chemical Abstracts Service (CAS) number 1261593-38-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the biphenyl family, characterized by its two benzene rings connected by a central carbon-carbon bond. The presence of multiple trifluoromethyl groups and an acetic acid moiety at the para position of one of the rings imparts unique electronic and steric properties, making it a valuable scaffold for designing novel molecules with tailored biological activities.

The trifluoromethyl group, a key structural feature of this compound, is renowned for its ability to modulate lipophilicity, metabolic stability, and binding affinity. In drug discovery, trifluoromethylated compounds are frequently employed to enhance pharmacokinetic profiles and improve therapeutic efficacy. The incorporation of such groups can lead to increased binding interactions with biological targets, often resulting in more potent and selective pharmacological agents. This characteristic has positioned 2,3'-Bis(trifluoromethyl)biphenyl-4-acetic acid as a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological receptors. Studies have demonstrated that the electron-withdrawing nature of the trifluoromethyl groups can influence the conformational flexibility of the biphenyl core, thereby affecting receptor binding kinetics. This insight has been instrumental in optimizing synthetic routes to derive analogs with enhanced bioactivity. Furthermore, the acetic acid functionality provides a versatile handle for further derivatization, allowing chemists to explore modifications that could improve solubility or target specificity.

In the realm of agrochemicals, 2,3'-Bis(trifluoromethyl)biphenyl-4-acetic acid has shown potential as a precursor for developing novel pesticides and herbicides. The structural motif is reminiscent of established bioactive molecules that exhibit herbicidal properties by inhibiting key enzymatic pathways in plants. By leveraging structural analogs derived from this compound, researchers aim to create environmentally sustainable alternatives that offer high efficacy while minimizing ecological impact.

The synthesis of 2,3'-Bis(trifluoromethyl)biphenyl-4-acetic acid involves multi-step organic transformations, typically starting from commercially available biphenyl derivatives. Key steps include halogenation followed by cross-coupling reactions to introduce the trifluoromethyl groups at the desired positions. Advances in palladium-catalyzed cross-coupling reactions have enabled more efficient and scalable synthesis routes, reducing costs and improving yields. These methodologies are critical for producing sufficient quantities of the compound for both research and commercial applications.

From a pharmacological perspective, 2,3'-Bis(trifluoromethyl)biphenyl-4-acetic acid has been investigated for its potential role in modulating inflammatory pathways and cancer-related signaling cascades. Preliminary studies suggest that derivatives of this compound may interact with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammation and tumor progression. The unique electronic properties conferred by the trifluoromethyl groups could enhance binding affinity to these targets, potentially leading to novel therapeutic interventions.

The development of high-throughput screening (HTS) platforms has accelerated the process of identifying bioactive compounds like 2,3'-Bis(trifluoromethyl)biphenyl-4-acetic acid. By systematically testing large libraries of molecules against various biological assays, researchers can rapidly pinpoint candidates with desirable properties. When combined with structure-activity relationship (SAR) studies, this approach allows for iterative optimization to fine-tune pharmacological profiles. Such methodologies are essential for translating laboratory findings into viable drug candidates.

The environmental impact of chemical synthesis is another critical consideration when evaluating compounds like 2,3'-Bis(trifluoromethyl)biphenyl-4-acetic acid. Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Catalytic processes and solvent-free reactions are being explored as alternatives to traditional methods. These innovations not only improve sustainability but also enhance cost-effectiveness and scalability.

In conclusion,2,3'-Bis(trifluoromethyl)biphenyl-4-acetic acid (CAS No 1261593-38-7) represents a fascinating molecule with diverse applications spanning pharmaceuticals and agrochemicals. Its unique structural features offer opportunities for designing innovative bioactive compounds with improved efficacy and selectivity. As research continues to uncover new therapeutic potentials and sustainable synthetic strategies,this compound is poised to play an increasingly significant role in addressing global challenges in health and agriculture.